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Compound of Interest

Compound Name: AG957

Cat. No.: B1683696 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

information for researchers, scientists, and drug development professionals handling AG957
(Tyrphostin AG957). In the absence of a specific Safety Data Sheet for AG957, the following

guidance is based on established protocols for handling potent tyrphostin-class tyrosine kinase

inhibitors. Adherence to these guidelines is critical to ensure personal safety, prevent

contamination, and ensure the proper disposal of hazardous materials.

AG957 is a potent tyrosine kinase inhibitor.[1][2] While specific toxicity data for AG957 is not

readily available, compounds in this class should be handled with care as they can be harmful

if inhaled, ingested, or absorbed through the skin.[3] Therefore, stringent adherence to

personal protective equipment (PPE) protocols and handling procedures is mandatory.

Essential Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential to minimize the risk of exposure when handling

AG957 in both solid and solution forms.
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PPE Category Specification Rationale

Hand Protection
Double-gloving with chemical-

resistant nitrile gloves.

Prevents skin contact and

absorption. Proper glove

removal technique is crucial to

avoid contaminating hands.[3]

Eye/Face Protection

Safety glasses with side

shields or chemical safety

goggles. A face shield may be

required for splash hazards.

Protects against splashes and

airborne particles of the

compound.[3][4]

Body Protection

A dedicated laboratory coat,

preferably disposable or made

of a non-absorbent material.

Minimizes contamination of

personal clothing.[3][5]

Respiratory Protection
NIOSH-approved N95 or

higher-rated respirator.

Required when handling the

solid, powdered form to

prevent inhalation of fine

particles.[4][5]

Operational Plans: Handling and Experimental
Procedures
Adherence to a strict procedural workflow is essential for minimizing exposure and ensuring the

safe use of AG957 in a laboratory setting.

Preparation and Handling:
Ventilation: Always handle solid AG957 and its concentrated solutions in a well-ventilated

area, preferably within a certified chemical fume hood.[4]

Avoid Dust and Aerosol Formation: When working with the powdered form, take care to

avoid generating dust.[4] Use appropriate tools, such as a chemical spatula, for transferring

the compound.

Designated Area: Conduct all work with AG957 in a designated and clearly marked area

within the laboratory.
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Personal Hygiene: Do not eat, drink, or smoke in the designated handling area. Wash hands

thoroughly with soap and water after handling the compound, even if gloves were worn.[3]

Solution Preparation:
When preparing solutions, add the solvent to the solid slowly to avoid splashing.[4]

If precipitation occurs, gentle heating and/or sonication can be used to aid dissolution.

Disposal Plan: Managing Contaminated Waste
Proper disposal of AG957 and all contaminated materials is crucial to prevent environmental

contamination and accidental exposure.

Waste Type Disposal Procedure

Solid Waste

All disposable items that have come into contact

with AG957 (e.g., pipette tips, tubes, gloves,

weighing paper) should be collected in a

dedicated, sealed, and clearly labeled

hazardous waste container.

Liquid Waste

Unused solutions and contaminated media

should be collected in a labeled, leak-proof

hazardous waste container. Do not pour down

the drain.

Decontamination
All non-disposable equipment should be

decontaminated after use.

Container Labeling: Ensure all waste containers are clearly labeled with "Hazardous Waste"

and the full chemical name "AG957 (Tyrphostin AG957)". Follow all institutional, federal, state,

and local regulations for hazardous waste disposal.[4]

Experimental Protocol: General Handling Workflow
The following diagram outlines the logical workflow for ensuring safety when working with

AG957.
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AG957 Safe Handling Workflow
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Caption: Workflow for the safe handling of AG957.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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